![molecular formula C12H19N3O5 B2956480 ethyl N-[(2Z)-2-{[(morpholin-4-yl)amino]methylidene}-3-oxobutanoyl]carbamate CAS No. 338396-60-4](/img/structure/B2956480.png)
ethyl N-[(2Z)-2-{[(morpholin-4-yl)amino]methylidene}-3-oxobutanoyl]carbamate
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Description
Ethyl N-[(2Z)-2-{[(morpholin-4-yl)amino]methylidene}-3-oxobutanoyl]carbamate is a chemical compound with potential applications in scientific research. It is a carbamate derivative of a morpholine compound, which has been studied for its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Structural Insights
Research on compounds related to ethyl N-[(2Z)-2-{[(morpholin-4-yl)amino]methylidene}-3-oxobutanoyl]carbamate has provided significant insights into their synthesis and potential applications. For instance, studies on oxime derivatives with morpholin groups demonstrate the structural configurations and interactions that influence the molecular properties of these compounds (Dinçer, Özdemir, Yilmaz, & Cukurovalı, 2005). Such insights are crucial for the development of new materials and drugs.
Antimicrobial and Pharmacological Properties
Compounds with morpholin groups have been explored for their antimicrobial, analgesic, antipyretic, and immunotropic activities. For example, a series of methyl 3-acyl-6-amino-4-aryl-5-cyano-4H-pyran-2-carboxylates, synthesized using catalytic amounts of morpholine, showed promising biological activities (Mar'yasov, Davydova, Sheverdov, Nasakin, & Gein, 2016). This research underscores the potential of morpholine derivatives in medicinal chemistry.
Heterocyclic Chemistry and Drug Synthesis
The synthesis of various heterocyclic compounds, employing morpholine as a reagent, highlights its versatility in creating pharmacologically active substances. For instance, ethyl 10-(B-morpholinopropionyl)phenothiazine-2-carbamate has been utilized in medical practice for treating cardiac conditions, showcasing the therapeutic potential of morpholine derivatives (Khutornenko, Panshina, & Zhuravlev, 2004).
Catalytic Applications and Chemical Synthesis
Morpholine derivatives serve as key intermediates in catalytic processes, such as the copper-promoted oxyamination of alkenes, leading to the stereoselective synthesis of morpholines (Sequeira & Chemler, 2012). These findings are pivotal for developing new synthetic methodologies in organic chemistry.
Properties
IUPAC Name |
ethyl N-[(Z)-3-hydroxy-2-[(E)-morpholin-4-yliminomethyl]but-2-enoyl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O5/c1-3-20-12(18)14-11(17)10(9(2)16)8-13-15-4-6-19-7-5-15/h8,16H,3-7H2,1-2H3,(H,14,17,18)/b10-9-,13-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSBVXPUDACAYRD-ZSEITYQVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC(=O)C(=C(C)O)C=NN1CCOCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)NC(=O)/C(=C(/C)\O)/C=N/N1CCOCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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